3-Chloro-1H-indazol-6-amine

• IUPAC Name: 3-chloro-2H-indazol-6-amine
• InChI: InChI=1S/C7H6ClN3/c8-7-5-2-1-4(9)3-6(5)10-11-7/h1-3H,9H2,(H,10,11)
• InChI Key: DRRARKIFTNKQDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NN=C2C=C1N)Cl
• Molecular Formula: C7H6ClN3
• DSSTOX Substance ID: DTXSID20564053
• Molecular Weight: 167.59 g/mol
• CAS RN: 21413-23-0

Description

3-Chloro-1H-indazol-6-amine, also known as 3-chloro-6-aminoindazole, is a small molecule heterocyclic compound that contains an indazole core structure with a chloro and an amino group attached to it. It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields.

Synthesis Analysis

The synthesis of 1H-indazoles, including this compound, has been achieved through various strategies. These include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular formula of this compound is C7H6ClN3. It has a molecular weight of 167.6.

Chemical Reactions Analysis

Indazole-containing heterocyclic compounds have a wide variety of medicinal applications. They can be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease. The synthesis of indazoles, including reactions under catalyst- and solvent-free conditions, has been a focus of recent research.

Physical And Chemical Properties Analysis

The physical form of this compound is solid. It has a molecular weight of 167.6.

Scientific Research Applications

Synthesis and Chemical Properties

3-Chloro-1H-indazol-6-amine is a compound used in various synthetic chemical processes. For instance, it is utilized in the Suzuki–Miyaura cross-coupling reaction to synthesize 3-aryl-1H-indazol-5-amine derivatives under microwave-assisted conditions, offering good to excellent yields (Wang et al., 2015). Another study focused on the one-pot synthesis of pyrimido[1,2-b]indazoles, where 1H-indazol-3-amine plays a crucial role in the A3 coupling reaction and subsequent cyclization, leading to highly functionalized pyrimido[1,2-b]indazoles (Palaniraja et al., 2016).

Application in Medicinal Chemistry

This compound derivatives are significant in medicinal chemistry. For example, they have been used in the synthesis of compounds with antitumor activity. A study demonstrated the synthesis of 3-amino-N-[4-chloro-3-(trifluoromethyl)phenyl]-4-morpholino-1H-indazole-1-carboxamide, which showed inhibitory capacity against cancer cell proliferation (Ji et al., 2018). In another research, N-(2′-arylaminepyrimidin4′-yl)-N,2,3-trimethyl-2H-indazol-6-amine derivatives exhibited observable antitumor activities (Chu De-qing, 2011).

Green Chemistry and Environmental Considerations

The compound is also explored in green chemistry. A study presented an eco-friendly approach for synthesizing bio-active novel 3-aminoindazole derivatives, highlighting its application in developing antimicrobial agents with reduced environmental impact (Devkate et al., 2021).

Mechanism of Action

Target of Action

The primary targets of 3-Chloro-1H-indazol-6-amine are the CHK1 and CHK2 kinases and the cell volume-regulated human kinase h-sgk . These kinases play a crucial role in the regulation of the cell cycle and response to DNA damage .

Mode of Action

This compound interacts with its targets by inhibiting their activity . This inhibition can lead to changes in the cell cycle and DNA damage response, potentially leading to cell death .

Biochemical Pathways

The inhibition of CHK1, CHK2, and h-sgk by this compound affects several biochemical pathways. These include pathways involved in cell cycle regulation and the response to DNA damage . The downstream effects of this inhibition can include cell cycle arrest and apoptosis .

Pharmacokinetics

Similar compounds have been shown to have good bioavailability and selectivity for cancer cells

Result of Action

The result of this compound’s action is the inhibition of cell growth. This is achieved through the induction of cell cycle arrest and apoptosis . In particular, one study found that a similar compound was able to inhibit cell growth with GI50 values in the 0.041–33.6 μM range .

Action Environment

The action of this compound can be influenced by various environmental factors. For example, the presence of dust can affect the stability of the compound . Additionally, the compound should be handled with care to avoid contact with skin and eyes, and adequate ventilation should be ensured during its use .

Safety and Hazards

3-Chloro-1H-indazol-6-amine may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised.

Future Directions

Given the wide variety of biological properties of indazole derivatives, it is concluded that the medicinal properties of indazole, including 3-Chloro-1H-indazol-6-amine, should be explored in the near future for the treatment of various pathological conditions. The development of synthetic approaches to indazoles, including reactions under catalyst- and solvent-free conditions, is a promising area of research.

Biochemical Analysis

Biochemical Properties

It has been suggested that the 1H-indazole-3-amine structure is an effective hinge-binding fragment, and in Linifanib, it binds effectively with the hinge region of tyrosine kinase .

Cellular Effects

3-Chloro-1H-indazol-6-amine has shown promising inhibitory effects against various human cancer cell lines . For instance, it has been found to inhibit cell growth with GI 50 values in the 0.041–33.6 μM range, being very effective against colon and melanoma cell lines .

Molecular Mechanism

It has been suggested that this compound may affect apoptosis and cell cycle possibly by inhibiting Bcl2 family members and the p53/MDM2 pathway in a concentration-dependent manner .

Temporal Effects in Laboratory Settings

It has been demonstrated that the compound exhibits a promising inhibitory effect against the K562 cell line with the IC 50 value of 5.15 µM .